Cas no 105462-23-5 (1-Hydroxy-2-(2-pyridinyl) Risedronate)

• Product Name: 1-Hydroxy-2-(2-pyridinyl) Risedronate
• CAS No: 105462-23-5
• MF: C₇H₁₁NO₇P₂
• MW: 283.112263917923
• MDL: MFCD26142885
• CID: 169497
• PubChem ID: 329751049
• Update Time: 2025-09-28

1-Hydroxy-2-(2-pyridinyl) Risedronate Chemical and Physical Properties

Names and Identifiers

• Risedronate Related Compound A
• 2-Pyridyl HEDP
• 1-Hydroxy-2-(2-pyridinyl) Risedronate
• (1-hydroxy-1-phosphono-2-pyridin-2-ylethyl)phosphonic acid
• [1-hydroxy-2-(2-pyridinyl)ethylidene]bis(phosphonic acid)
• Risedronate 2-pyridinyl isomer
• Risedronic acid
• UNII-0QRY57BJCX
• [1-Hydroxy-2-(2-pyridinyl)ethylidene]bis-phosphonic acid
• NE 58018
• HEDP二钠
• RISEDRONATE SODIUM 2.5-HYDRATE IMPURITY B [EP IMPURITY]
• BDBM50098378
• XXNASZAYANFLID-UHFFFAOYSA-N
• (1-Hydroxy-1-phosphono-2-pyridin-2-yl-ethyl)-phosphonic acid
• [1-hydroxy-1-phosphono-2-(pyridin-2-yl)ethyl]phosphonic acid
• 2-(2-pyridyl)-1-hydroxy-ethane-1,1-bisphosphonate
• (1-Hydroxy-2-(pyridin-2-yl)ethylidene)bis(phosphonic acid)
• SCHEMBL1904611
• [1-Hydroxy-2-(pyridin-2-yl)ethylidene]bis(phosphonic Acid) ([1-Hydroxy-2-(pyridin-2-yl)ethane-1,1-diyl]bis(phosphonic Acid))
• GTPL3168
• 2-(2-Hydroxy-2,2-bis-phosphono-ethyl)-pyridinium
• Phosphonic acid, P,P'-(1-hydroxy-2-(2-pyridinyl)ethylidene)bis-
• FT-0774732
• 1-hydroxy-2-(pyridin-2-yl)ethane-1,1-diyldiphosphonic acid
• NE58018
• 105462-23-5
• [1-Hydroxy-2-(2-pyridinyl)ethylidene]bis[phosphonic acid]
• CHEMBL434024
• Q27087885
• NE-58018
• 0QRY57BJCX
• AKOS040744419
• Risedronate sodium 2.5-hydrate impurity B [EP]
• [1-Hydroxy-2-(pyridin-2-yl)ethane-1,1-diyl]bis(phosphonic Acid)
• [1-Hydroxy-2-(2-pyridinyl)ethylidene]bisphosphonic Acid; NE 58018; USP Risedronate Related Compound A

• MDL： MFCD26142885
• Inchi： 1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)5-6-3-1-2-4-8-6/h1-4,9H,5H2,(H2,10,11,12)(H2,13,14,15)
• InChI Key： XXNASZAYANFLID-UHFFFAOYSA-N
• SMILES： P(C(CC1C=CC=CN=1)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 283.00100
• Monoisotopic Mass: 283.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148A^2
• XLogP3: -3.1

Experimental Properties

• Density: 1.870±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 665.6±65.0 °C at 760 mmHg
• Flash Point: 356.4±34.3 °C
• Solubility: Dissolution (54 g/l) (25 º C),
• PSA: 167.80000
• LogP: -0.37440
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1-Hydroxy-2-(2-pyridinyl) Risedronate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 42/43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates